Cas no 2229288-48-4 (3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol)

• Product Name: 3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol
• CAS No: 2229288-48-4
• MF: C₆H₁₃N₅O
• MW: 171.200320005417
• CID: 6005065
• PubChem ID: 165671129
• Update Time: 2025-10-22

3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol
• 2229288-48-4
• EN300-1732386

• Inchi： 1S/C6H13N5O/c7-6(2-4-12)1-3-11-5-8-9-10-11/h5-6,12H,1-4,7H2
• InChI Key： YDPCETPJYPTKLT-UHFFFAOYSA-N
• SMILES： OCCC(CCN1C=NN=N1)N

Computed Properties

• Exact Mass: 171.11201006g/mol
• Monoisotopic Mass: 171.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol

Exploring the Potential of 3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol (CAS No. 2229288-48-4) in Modern Research

In the rapidly evolving field of chemical research, 3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol (CAS No. 2229288-48-4) has emerged as a compound of significant interest. This molecule, characterized by its unique tetrazole and amino alcohol functional groups, offers a versatile platform for applications ranging from pharmaceutical development to material science. Researchers are increasingly drawn to its structural complexity and potential for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's tetrazole ring is a key feature, as this heterocycle is known for its metabolic stability and bioisosteric properties, often serving as a carboxylic acid surrogate in medicinal chemistry. Coupled with the hydroxyl and amino groups, 3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol exhibits a balanced polarity profile, making it suitable for solubility optimization in aqueous and organic environments. This dual functionality aligns with current trends in fragment-based drug design, where researchers seek modular building blocks for high-throughput screening.

Recent advancements in cheminformatics and AI-driven molecular modeling have further amplified interest in this compound. Computational studies suggest its potential as a scaffold for kinase inhibitors, a hot topic in cancer therapeutics. The ability to form hydrogen bonds and engage in π-stacking interactions positions it as a candidate for protein-ligand binding studies, addressing common search queries like "how to improve binding affinity in small molecules."

From a synthetic perspective, the 1,2,3,4-tetrazol-1-yl moiety offers intriguing possibilities for click chemistry applications, a technique frequently searched in conjunction with bioconjugation strategies. The compound's pentan-1-ol backbone provides flexibility for structural derivatization, meeting the growing demand for customizable molecular templates in combinatorial chemistry libraries.

In material science, the hydrogen-bonding capacity of 3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol has sparked investigations into its use for supramolecular assembly and polymers with stimuli-responsive properties. These applications resonate with trending searches about "smart materials for biomedical devices" and "self-healing coatings," highlighting its cross-disciplinary relevance.

Quality control and analytical characterization of this compound often involve advanced techniques like LC-MS and NMR spectroscopy, addressing common laboratory questions about "purity assessment of heterocyclic compounds." The CAS No. 2229288-48-4 serves as a crucial identifier in chemical databases, facilitating literature searches across platforms like SciFinder and Reaxys.

As sustainability becomes a pressing concern, researchers are exploring green chemistry approaches for synthesizing such nitrogen-rich heterocycles. The compound's potential in catalysis and as a ligand precursor aligns with searches for "eco-friendly synthetic methodologies," making it relevant to contemporary process chemistry optimization.

The safety profile of 3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol remains an active area of study, with particular attention to its thermal stability and handling protocols—topics frequently queried by laboratory personnel. Proper storage conditions and compatibility with common solvents are essential considerations for researchers working with this compound.

In conclusion, 3-amino-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol represents a compelling case study in how multifunctional heterocycles can address diverse scientific challenges. Its intersection with trending topics like precision medicine, computational chemistry, and sustainable synthesis ensures its continued relevance in both academic and industrial research settings.